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Compound Name: ABTS diammonium salt

Cat. No.: B7949024 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing the

auto-bleaching of ABTS [2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)] radical solutions

during antioxidant capacity assays.

Frequently Asked Questions (FAQs)
Q1: What is the ABTS radical solution and why is its stability important?

The ABTS radical cation (ABTS•+) is a blue-green chromophore used in antioxidant capacity

assays.[1] Its concentration is measured by absorbance at 734 nm.[2] The principle of the

assay relies on the reduction of the pre-formed ABTS•+ by an antioxidant, which leads to a

decrease in absorbance.[2] The stability of the ABTS•+ solution is crucial because any

spontaneous decrease in its concentration, known as auto-bleaching, can lead to an

overestimation of the antioxidant capacity of the sample, resulting in inaccurate and unreliable

data.[3]

Q2: What are the primary causes of ABTS radical solution auto-bleaching?

Several factors can contribute to the spontaneous decay or auto-bleaching of the ABTS radical

solution:

Oxidizing Agent Residue: The method of preparation can influence stability. For instance,

using manganese dioxide (MnO₂) as an oxidant can leave residual manganese ions that
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increase the rate of auto-bleaching.[3] The use of potassium or ammonium persulfate is a

more common and stable method for radical generation.[2][4]

pH of the Medium: The stability of the ABTS radical is pH-dependent. At a higher pH (above

6.5), the rate of decay can accelerate.[5]

Storage Conditions: Exposure to light and elevated temperatures can promote the auto-

bleaching of the radical solution.[4]

Inherent Instability: The ABTS radical cation is a relatively stable free radical, but it is not

completely inert and can undergo slow, spontaneous decay over time.[6]

Q3: How can I prepare a stable ABTS radical solution?

The most widely accepted method for preparing a stable ABTS radical solution involves the

reaction of ABTS with potassium persulfate or ammonium persulfate.[2][7] This method

ensures a controlled and complete generation of the radical cation.

Troubleshooting Guide
This guide addresses common issues related to the auto-bleaching of the ABTS radical

solution.
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Issue Possible Cause(s) Recommended Solution(s)

Rapid decrease in absorbance

of the blank (control) during

the assay.

Improper preparation of the

ABTS radical solution, leading

to incomplete radical

generation.

Ensure the ABTS and

persulfate solution is allowed

to react for the full

recommended time (12-16

hours) in the dark at room

temperature.[2][7]

Exposure of the stock or

working solution to light or high

temperatures.

Store the ABTS radical stock

solution in the dark.[4] Prepare

the working solution fresh and

protect it from light. Maintain a

consistent and appropriate

temperature during the assay.

Contamination of reagents or

glassware.

Use high-purity water and

analytical grade reagents.

Ensure all glassware is

thoroughly cleaned and rinsed.

Inconsistent and non-

reproducible results between

experiments.

Variation in the age of the

ABTS radical solution.

Prepare a fresh stock solution

of the ABTS radical for each

set of experiments or validate

its stability over the intended

period of use. While it can be

stable for over two days, it's

best practice to use it within a

consistent timeframe.[4][8]

Fluctuations in assay

temperature.

Use a temperature-controlled

plate reader or water bath to

maintain a constant

temperature throughout the

assay.

Incorrect pH of the reaction

mixture.

Ensure the buffer used for

diluting the ABTS radical

solution and the samples
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maintains the optimal pH for

the assay.

Experimental Protocols
Preparation of Stable ABTS Radical Cation (ABTS•+)
Solution
This protocol describes the generation of the ABTS radical cation using potassium persulfate, a

widely used and reliable method.

Reagents:

7 mM ABTS solution

2.45 mM potassium persulfate solution

Procedure:

Prepare the ABTS and potassium persulfate solutions in deionized water.

Mix equal volumes of the 7 mM ABTS solution and the 2.45 mM potassium persulfate

solution.[7]

Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[2][7]

This incubation period is crucial for the complete formation of the radical cation.

Before use in the assay, dilute the stock solution with a suitable buffer (e.g., phosphate-

buffered saline, PBS, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.[7]

Storage of ABTS Radical Solution
Proper storage is critical to minimize auto-bleaching and ensure the longevity of the ABTS

radical solution.
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Storage Condition Duration of Stability Notes

Room Temperature (in the

dark)

> 42 hours after initial 18h

stabilization

The solution is relatively stable

for a couple of days when

protected from light.[4][8]

Refrigerated (4°C, in the dark) Up to a few months

Recommended for longer-term

storage to significantly slow

down the auto-bleaching

process.[2]

Frozen (-20°C, in the dark) Extended periods

For long-term storage, it is

advisable to aliquot the

solution before freezing to

avoid repeated freeze-thaw

cycles.[2]
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Reagent Preparation

Radical Generation
Assay Preparation7 mM ABTS Solution

Mix Equal Volumes

2.45 mM Potassium
Persulfate Solution

Incubate in Dark
(12-16 hours)

Formation of
ABTS Radical Cation Dilute to Absorbance

0.70 ± 0.02 at 734 nm Ready for Antioxidant Assay

Destabilizing Factors (Promote Auto-Bleaching)

Stabilizing Factors

ABTS Radical
Solution Stability

Storage in the Dark Refrigeration (4°C) Correct Preparation
(Persulfate method) Optimal pH

Exposure to Light High Temperature High pH (>6.5) Residual Oxidants (e.g., Mn²⁺)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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